Cas no 1935817-56-3 (1-(1,4-Dioxo-4-phenylbutyl)-3,3-dimethyl-2-piperidinecarbonitrile)
1-(1,4-Dioxo-4-phenylbutyl)-3,3-dimethyl-2-piperidinecarbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-(1,4-Dioxo-4-phenylbutyl)-3,3-dimethyl-2-piperidinecarbonitrile
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- Inchi: 1S/C18H22N2O2/c1-18(2)11-6-12-20(16(18)13-19)17(22)10-9-15(21)14-7-4-3-5-8-14/h3-5,7-8,16H,6,9-12H2,1-2H3
- InChI Key: MQQGVHGKKVPRPS-UHFFFAOYSA-N
- SMILES: N1(C(=O)CCC(=O)C2=CC=CC=C2)CCCC(C)(C)C1C#N
Experimental Properties
- Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 508.0±45.0 °C(Predicted)
- pka: -4.07±0.60(Predicted)
1-(1,4-Dioxo-4-phenylbutyl)-3,3-dimethyl-2-piperidinecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26679866-0.05g |
3,3-dimethyl-1-(4-oxo-4-phenylbutanoyl)piperidine-2-carbonitrile |
1935817-56-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
1-(1,4-Dioxo-4-phenylbutyl)-3,3-dimethyl-2-piperidinecarbonitrile Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 1-(1,4-Dioxo-4-phenylbutyl)-3,3-dimethyl-2-piperidinecarbonitrile
Recent Advances in the Study of 1-(1,4-Dioxo-4-phenylbutyl)-3,3-dimethyl-2-piperidinecarbonitrile (CAS: 1935817-56-3)
In recent years, the compound 1-(1,4-Dioxo-4-phenylbutyl)-3,3-dimethyl-2-piperidinecarbonitrile (CAS: 1935817-56-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidinecarbonitrile core and phenylbutyl side chain, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.
The synthesis of 1-(1,4-Dioxo-4-phenylbutyl)-3,3-dimethyl-2-piperidinecarbonitrile has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve higher efficiency. These synthetic improvements are critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been investigated, revealing its suitability for oral administration.
Mechanistic studies have elucidated the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and neurodegenerative diseases. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling molecules, such as NF-κB and MAPK, which are implicated in chronic inflammation and neuronal degeneration. These findings suggest that 1-(1,4-Dioxo-4-phenylbutyl)-3,3-dimethyl-2-piperidinecarbonitrile could serve as a lead compound for developing novel anti-inflammatory and neuroprotective agents.
Recent preclinical trials have further validated the therapeutic potential of this compound. In animal models of rheumatoid arthritis and Alzheimer's disease, administration of 1-(1,4-Dioxo-4-phenylbutyl)-3,3-dimethyl-2-piperidinecarbonitrile resulted in significant reductions in disease markers and improved behavioral outcomes. These results highlight its dual efficacy in targeting both peripheral and central nervous system pathologies. However, further studies are needed to assess its pharmacokinetics and safety profile in humans.
In conclusion, 1-(1,4-Dioxo-4-phenylbutyl)-3,3-dimethyl-2-piperidinecarbonitrile (CAS: 1935817-56-3) represents a promising candidate for drug development in the fields of inflammation and neurodegeneration. Ongoing research aims to explore its broader applications and optimize its therapeutic index. The compound's unique chemical structure and biological activity make it a valuable subject for future investigations in chemical biology and pharmaceutical sciences.
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